Cas no 7507-83-7 (3-Piperidinol,4-cyclohexyl-1-methyl-4-phenyl-, 3-acetate, hydrochloride (1:1))

• Product name: 3-Piperidinol,4-cyclohexyl-1-methyl-4-phenyl-, 3-acetate, hydrochloride (1:1)
• CAS No: 7507-83-7
• MF: C₂₀H₂₉NO₂
• MW: 315.44976
• CID: 578659
• PubChem ID: 436430

3-Piperidinol,4-cyclohexyl-1-methyl-4-phenyl-, 3-acetate, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol,4-cyclohexyl-1-methyl-4-phenyl-, 3-acetate, hydrochloride (1:1)
• (4-cyclohexyl-1-methyl-4-phenylpiperidin-3-yl) acetate
• AC1L91KH
• acetic acid-(4-cyclohexyl-1-methyl-4-phenyl-[3]piperidylester), hydrochloride
• Essigsaeure-(4-cyclohexyl-1-methyl-4-phenyl-[3]piperidylester), Hydrochlorid
• NSC401434
• 7507-83-7
• DTXSID90331214
• NSC-401434

• Inchi： InChI=1S/C20H29NO2/c1-16(22)23-19-15-21(2)14-13-20(19,17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3,5-6,9-10,18-19H,4,7-8,11-15H2,1-2H3
• InChI Key： WVKFGQAOUAUESM-UHFFFAOYSA-N
• SMILES： CC(=O)OC1CN(CCC1(C2CCCCC2)C3=CC=CC=C3)C

Computed Properties

• Exact Mass: 315.21997
• Monoisotopic Mass: 315.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 4.8

Experimental Properties

• Density: 1.07
• Boiling Point: 408.4°Cat760mmHg
• Flash Point: 125.1°C
• Refractive Index: 1.549
• PSA: 29.54
• LogP: 3.70980

Additional information on 3-Piperidinol,4-cyclohexyl-1-methyl-4-phenyl-, 3-acetate, hydrochloride (1:1)

测试